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Compound of Interest

Compound Name:
2-(2-

Methoxyphenyl)acetophenone

Cat. No.: B1311627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-(2-
Methoxyphenyl)acetophenone, a synthetic fragrance ingredient, for its application in

fragrance formulations. This document details its chemical and physical properties, olfactory

profile, and recommended usage levels. Furthermore, it outlines detailed experimental

protocols for its analytical evaluation, sensory assessment, and stability testing.

Chemical and Physical Properties
2-(2-Methoxyphenyl)acetophenone, also known as ortho-methoxyacetophenone, is a

valuable aromatic ketone in perfumery. Its key properties are summarized in the table below.
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Property Value Reference

Chemical Name
2-(2-

Methoxyphenyl)acetophenone
[1][2][3]

Synonyms
o-Methoxyacetophenone, o-

Acetanisole, 2-Acetylanisole
[1][2][4]

CAS Number 579-74-8 [1][2][3][5][6]

Molecular Formula C₉H₁₀O₂ [1][2][3][7][8]

Molecular Weight 150.17 g/mol [1][2][5][7]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 239-241 °C at 760 mmHg [5]

Flash Point >100 °C [4]

Solubility
Soluble in ethanol and most

organic solvents.
[9]

LogP 1.82 [1]

Olfactory Profile and Application
2-(2-Methoxyphenyl)acetophenone possesses a complex and appealing olfactory profile,

making it a versatile ingredient in fragrance creation.
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Olfactory Aspect Descriptors

Odor Type Sweet, floral, gourmand

Odor Description

A sweet, powdery, and slightly spicy aroma with

prominent notes of hawthorn, mimosa, and

almond. It also exhibits subtle phenolic and hay-

like undertones.

Fragrance Family Floral, Gourmand, Powdery

Contribution to a Blend

Provides warmth, sweetness, and a powdery

depth to floral and oriental fragrances. It can be

used to create or enhance almond, cherry, and

heliotrope accords.

Recommended Usage Level Up to 1.0% in the fragrance concentrate.

Stability
Generally stable in most fragrance applications,

including alcoholic perfumes and soaps.[10]

Experimental Protocols
Analytical Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines the quality control of 2-(2-Methoxyphenyl)acetophenone raw material.

Objective: To verify the identity and purity of 2-(2-Methoxyphenyl)acetophenone.

Materials:

2-(2-Methoxyphenyl)acetophenone sample

Ethanol (GC grade)

Volumetric flasks

Micropipettes
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GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

Procedure:

Sample Preparation: Prepare a 1% solution of 2-(2-Methoxyphenyl)acetophenone in

ethanol.

GC-MS Parameters:

Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to

280°C at 10°C/min, and hold for 5 minutes.

Mass Spectrometer: Electron Impact (EI) ionization at 70 eV, scanning from m/z 40 to 400.

Data Analysis:

Identify the peak corresponding to 2-(2-Methoxyphenyl)acetophenone by its retention

time and mass spectrum.

Determine the purity by calculating the peak area percentage.

A workflow for the GC-MS analysis is depicted below.
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GC-MS Analysis Workflow

Sensory Evaluation: Odor Profile and Intensity
This protocol describes the sensory evaluation of 2-(2-Methoxyphenyl)acetophenone by a

trained panel.

Objective: To characterize the olfactory profile and intensity of 2-(2-
Methoxyphenyl)acetophenone.

Materials:

2-(2-Methoxyphenyl)acetophenone

Ethanol (odorless)

Glass smelling strips

Panel of at least 5 trained sensory assessors

Procedure:

Sample Preparation: Prepare a 10% solution of 2-(2-Methoxyphenyl)acetophenone in

ethanol.
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Evaluation:

Dip a smelling strip into the solution for 2 seconds.

Allow the solvent to evaporate for 10 seconds.

Present the strip to the panelists in a well-ventilated, odor-free room.

Panelists evaluate the odor at different time intervals (e.g., initial, 15 min, 1 hr, 4 hr) to

assess the evolution of the scent.

Panelists describe the odor using a standardized vocabulary and rate the intensity on a

scale (e.g., 1 to 9, where 1 is very weak and 9 is very strong).

Data Analysis: Compile the descriptors and intensity ratings to create an olfactory profile and

a time-intensity curve.

The logical flow of the sensory evaluation process is illustrated below.
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Sensory Evaluation Workflow
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Performance Evaluation: Substantivity on Fabric
Objective: To determine the longevity of the scent of 2-(2-Methoxyphenyl)acetophenone on

fabric.

Materials:

1% solution of 2-(2-Methoxyphenyl)acetophenone in ethanol

Cotton swatches (e.g., 5x5 cm)

Glass jars with lids

Trained sensory panel

Procedure:

Apply 100 µL of the solution to the center of a cotton swatch.

Place the swatch in a glass jar and seal.

Store at room temperature.

At specified time intervals (e.g., 0, 4, 8, 24, 48 hours), have the sensory panel evaluate the

odor intensity of the swatch.

Record the intensity ratings.

The substantivity is the time at which the odor is still readily detectable.

Stability Testing in a Cosmetic Base (Eau de Toilette)
Objective: To evaluate the stability of 2-(2-Methoxyphenyl)acetophenone in an alcoholic

fragrance base.

Materials:

2-(2-Methoxyphenyl)acetophenone
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Ethanol (perfumery grade)

Distilled water

Glass bottles

Incubators/ovens

UV light chamber

Procedure:

Formulation: Prepare a model Eau de Toilette (EDT) containing 1% 2-(2-
Methoxyphenyl)acetophenone in an 80:20 ethanol/water base.

Storage Conditions: Store samples under various conditions:

Room temperature (20-25°C)

Elevated temperature (40°C)

Refrigerated (4°C)

Cyclic temperature (e.g., 24 hours at 40°C followed by 24 hours at 4°C, for several cycles)

Exposure to UV light

Evaluation: At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), evaluate the samples for:

Odor: Any change in the scent profile.

Color: Any discoloration.

Clarity: Any precipitation or cloudiness.

pH: (if applicable to the base)

Analysis: Compare the aged samples to a control sample stored at 4°C in the dark.
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Olfactory Signaling Pathway
The perception of 2-(2-Methoxyphenyl)acetophenone, like all odorants, is initiated by its

interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in

the nasal cavity. This interaction triggers a signaling cascade that results in the transmission of

a neural signal to the brain.
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Olfactory Signal Transduction
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Safety and Regulatory Information
Hazard Statements: Harmful if swallowed. Causes serious eye irritation.[1]

Precautionary Statements: Wash hands thoroughly after handling. Wear protective

gloves/eye protection.[4]

Regulatory Status: Listed on major chemical inventories (TSCA, EINECS, etc.).[1] It is the

user's responsibility to ensure compliance with all applicable regulations.

For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the

supplier.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1311627#use-of-2-2-methoxyphenyl-
acetophenone-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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